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Compound of Interest

Compound Name:
2-[(Propan-2-

yloxy)methyl]morpholine

CAS No.: 1216304-85-6

Cat. No.: B1427049

Get Quote

Executive Summary
2-[(Propan-2-yloxy)methyl]morpholine is a secondary amine morpholine derivative featuring

an isopropoxymethyl ether side chain at the C2 position. Its utility as a chiral intermediate in

drug development (e.g., for norepinephrine reuptake inhibitors) necessitates a rigorous

understanding of its stability.

While the morpholine ring confers structural rigidity, the molecule exhibits two primary vectors

of instability: oxidative susceptibility at the secondary amine (N-oxidation) and peroxidizable

potential at the ether linkage (autoxidation). This guide provides a mechanistic analysis of

these degradation pathways and establishes protocols for their mitigation.

Physicochemical Identity & Properties
Understanding the intrinsic properties of the molecule is the first step in predicting stability

behavior.
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Property Value / Description Stability Implication

IUPAC Name
2-[(Propan-2-

yloxy)methyl]morpholine
N/A

CAS Number 1216304-85-6 Unique Identifier

Molecular Formula C₈H₁₇NO₂ MW: 159.23 g/mol

Functional Groups Secondary Amine, Ether
Dual Risk: Oxidation &

Peroxidation

pKa (Predicted) ~8.5 (Morpholine Nitrogen)
Basic; forms stable salts with

acids.[1]

LogP (Predicted) ~0.8 - 1.2
Moderate lipophilicity; moisture

sensitive.

Physical State Colorless to pale yellow liquid
Prone to atmospheric oxidation

if neat.

Core Stability Analysis
Oxidative Stability (High Risk)
The most critical stability threat to 2-[(Propan-2-yloxy)methyl]morpholine is oxidation. This

occurs via two distinct mechanisms:

N-Oxidation (Amine): The secondary amine nitrogen has a lone pair susceptible to attack by

reactive oxygen species (ROS) or peroxides, leading to the formation of the N-

hydroxylamine or N-oxide (though less stable for secondary amines than tertiary).

Ether Autoxidation (Peroxide Formation): The isopropoxy group contains a tertiary carbon

(methine) adjacent to the ether oxygen. This position is highly prone to radical abstraction,

leading to the formation of hydroperoxides.

Mechanism:

Initiation: Abstraction of the tertiary hydrogen on the isopropyl group by a radical initiator

(light, trace metal).
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Propagation: Reaction with O₂ to form a peroxy radical, which abstracts another hydrogen to

form a hydroperoxide.

Consequence: Accumulation of potentially explosive peroxides and degradation of the API

intermediate.

Hydrolytic Stability
Acidic Conditions: The molecule is stable in dilute acids (e.g., 0.1M HCl), forming the

corresponding morpholinium salt. This is the preferred state for long-term storage. However,

extreme conditions (conc. HI/HBr, reflux) can cleave the ether linkage.

Basic Conditions: The molecule is highly stable to hydrolysis in basic media.

Neutral/Water: The free base is hygroscopic. Absorption of atmospheric water can catalyze

hydrolysis of impurities or facilitate oxidative degradation.

Thermal & Photostability
Thermal: Stable up to 80°C under inert atmosphere. Above 120°C, risk of elimination

reactions or ring opening increases.

Photolytic: UV light can initiate the radical autoxidation of the ether moiety. Light protection is

mandatory.

Degradation Pathways (Mechanistic Visualization)
The following diagram illustrates the primary degradation routes.
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Figure 1: Primary degradation pathways including oxidation (Red) and CO2 absorption

(Yellow). Acid salt formation (Green) offers a stabilization route.

Experimental Protocols for Stability Testing
To validate the stability of a specific batch, the following forced degradation (stress testing)

protocol is recommended.

Protocol 1: Oxidative Stress Test (Peroxide Potential)
Objective: Determine susceptibility to ether autoxidation and N-oxidation.

Preparation: Dissolve 50 mg of the analyte in 10 mL Acetonitrile:Water (50:50).

Stressing: Add 1 mL of 3% Hydrogen Peroxide (H₂O₂).

Incubation: Store at Room Temperature (25°C) for 24 hours.

Quenching: Quench with sodium metabisulfite solution.
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Analysis: Analyze via HPLC-MS or GC-MS. Look for M+16 (N-oxide) and M+32

(Sulfone/Peroxide breakdown) peaks.

Protocol 2: Thermal/Humidity Stress (Accelerated
Stability)
Objective: Simulate long-term storage risks.

Preparation: Place 100 mg of neat substance in an open vial (oxidative challenge) and a

closed vial (thermal challenge).

Conditions: Incubate at 40°C / 75% Relative Humidity (RH) for 7 days.

Analysis: Dissolve in mobile phase and analyze via HPLC. Calculate % recovery and % total

impurities.

Protocol 3: Carbon Dioxide Absorption (Carbamate
Formation)
Objective: Assess hygroscopicity and reaction with atmospheric CO₂.

Preparation: Expose a thin film of the neat liquid to ambient air (approx. 400 ppm CO₂) for 48

hours.

Analysis: Perform FT-IR spectroscopy.

Detection: Look for the emergence of a carbonyl stretch around 1650-1700 cm⁻¹ (Carbamic

acid/salt formation).

Analytical Methods
Due to the lack of a strong UV chromophore (no aromatic rings), standard UV-HPLC is

insufficient.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Detector Conditions Suitability

HPLC CAD / ELSD

Column: C18 (High

pH stable). MP: 10mM

Ammonium

Bicarbonate (pH 10) /

ACN.

Best for Purity.

Detects non-

chromophoric amines.

GC FID / MS
Column: DB-1 or DB-

5. Inj Temp: 250°C.

Best for Volatiles.

Excellent for detecting

residual solvents and

degradation

fragments.

LC-MS ESI (+)
Source: ESI Positive

Mode.

Best for ID. Identifies

N-oxides (M+16) and

hydrolysis products.

Storage & Handling Recommendations
To ensure maximum shelf-life and integrity of the material:

Atmosphere:Strictly Inert. Store under Nitrogen or Argon blanket. The free base reacts with

CO₂ to form carbamates.

Temperature: Refrigerate (2°C to 8°C). For long-term storage (>6 months), -20°C is

recommended.

Container: Amber glass vials with Teflon-lined caps to prevent UV exposure and leaching.

Stabilization: If possible, convert the free base to a salt (e.g., Hydrochloride or Oxalate)

immediately after synthesis. The salt form is significantly more resistant to oxidation and CO₂

absorption.

Peroxide Testing: Before use in sensitive reactions (e.g., transition metal catalysis), test for

peroxides using starch-iodide paper or strips.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1427049/docs?utm_src=pdf-body#stability-profile-of-2-propan-2-yloxy-methyl-morpholine-a-technical-guide
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-morpholin-4-yl-2-_oxan-2-yloxy_propan-1-one
https://pubchem.ncbi.nlm.nih.gov/
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.benchchem.com/product/b1427049?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/257862240_Morpholines_Synthesis_and_Biological_Activity
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-morpholin-4-yl-2-_oxan-2-yloxy_propan-1-one
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-morpholin-4-yl-2-_oxan-2-yloxy_propan-1-one
https://www.benchchem.com/product/b1427049/docs#stability-profile-of-2-propan-2-yloxy-methyl-morpholine-a-technical-guide
https://www.benchchem.com/product/b1427049/docs#stability-profile-of-2-propan-2-yloxy-methyl-morpholine-a-technical-guide
https://www.benchchem.com/product/b1427049/docs#stability-profile-of-2-propan-2-yloxy-methyl-morpholine-a-technical-guide
https://www.benchchem.com/product/b1427049/docs#stability-profile-of-2-propan-2-yloxy-methyl-morpholine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1427049?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1427049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

